N-acetyl semax amidate
Catalog No.
S16219430
CAS No.
M.F
C39H54N10O10S
M. Wt
855.0 g/mol
Availability
In Stock
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Product Name
N-acetyl semax amidate
IUPAC Name
(4S)-4-[[(2S)-2-acetamido-4-methylsulfanylbutanoyl]amino]-5-[[(2S)-1-[[(2S)-1-[(2S)-2-[[2-[(2S)-2-carbamoylpyrrolidin-1-yl]-2-oxoethyl]carbamoyl]pyrrolidin-1-yl]-1-oxo-3-phenylpropan-2-yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
Molecular Formula
C39H54N10O10S
Molecular Weight
855.0 g/mol
InChI
InChI=1S/C39H54N10O10S/c1-23(50)44-27(14-17-60-2)36(56)45-26(12-13-33(52)53)35(55)46-28(19-25-20-41-22-43-25)37(57)47-29(18-24-8-4-3-5-9-24)39(59)49-16-7-11-31(49)38(58)42-21-32(51)48-15-6-10-30(48)34(40)54/h3-5,8-9,20,22,26-31H,6-7,10-19,21H2,1-2H3,(H2,40,54)(H,41,43)(H,42,58)(H,44,50)(H,45,56)(H,46,55)(H,47,57)(H,52,53)/t26-,27-,28-,29-,30-,31-/m0/s1
InChI Key
QQOAKFVAEDCKGY-HPMAGDRPSA-N
SMILES
Array
XLogP3
-0.9
Hydrogen Bond Acceptor Count
12
Hydrogen Bond Donor Count
8
Exact Mass
854.37450913 Da
Monoisotopic Mass
854.37450913 Da
Heavy Atom Count
60
Dates
Last modified: 10-13-2025
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